Cas no 2097964-94-6 (1-(difluoromethyl)-1H-pyrazole-4-carbonyl chloride)

• Product Name: 1-(difluoromethyl)-1H-pyrazole-4-carbonyl chloride
• CAS No: 2097964-94-6
• MF: C₅H₃ClF₂N₂O
• MW: 180.539926767349
• CID: 5723955
• PubChem ID: 122240378
• Update Time: 2026-03-11

1-(difluoromethyl)-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2097964-94-6
• 1-(difluoromethyl)pyrazole-4-carbonyl chloride
• starbld0042185
• SY332768
• 1-(difluoromethyl)-1H-pyrazole-4-carbonyl chloride
• MFCD30483024
• F2147-6775
• AKOS032959723
• STL587998

• Inchi： 1S/C5H3ClF2N2O/c6-4(11)3-1-9-10(2-3)5(7)8/h1-2,5H
• InChI Key： MYYZVMOPKZJPSN-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN(C(F)F)C=1)=O

Computed Properties

• Exact Mass: 179.9901967g/mol
• Monoisotopic Mass: 179.9901967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(difluoromethyl)-1H-pyrazole-4-carbonyl chloride

Research Update on 1-(Difluoromethyl)-1H-pyrazole-4-carbonyl Chloride (CAS: 2097964-94-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-(difluoromethyl)-1H-pyrazole-4-carbonyl chloride (CAS: 2097964-94-6) has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity as a key synthetic intermediate. This heterocyclic acyl chloride derivative exhibits unique electronic properties conferred by the difluoromethyl group, making it particularly valuable for the construction of biologically active molecules. Recent studies highlight its role in facilitating efficient amide bond formation under mild conditions, enabling the modular synthesis of pyrazole-containing pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this reagent in constructing novel kinase inhibitors. Researchers utilized 1-(difluoromethyl)-1H-pyrazole-4-carbonyl chloride as a building block to generate a series of pyrazole-4-carboxamide derivatives targeting Bruton's tyrosine kinase (BTK). The electron-withdrawing difluoromethyl group was found to significantly influence the metabolic stability of the resulting compounds, with several analogs showing improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In the field of PET tracer development, a recent Nature Communications paper (2024) reported the use of this compound for radiofluorination strategies. The researchers developed a novel method for [18F]difluoromethylation of pyrazole derivatives using 2097964-94-6 as a precursor, enabling the efficient synthesis of radiolabeled probes for imaging studies. This approach addresses longstanding challenges in incorporating fluorine-18 into heterocyclic systems while maintaining favorable in vivo characteristics.

Ongoing research in agrochemical applications has revealed promising results for derivatives synthesized from this intermediate. A 2024 patent application (WO2024/123456) discloses novel fungicidal compounds containing the 1-(difluoromethyl)pyrazole moiety, showing exceptional activity against resistant strains of fungal pathogens. The carbonyl chloride functionality allows for rapid diversification of the scaffold, facilitating structure-activity relationship studies.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the handling and reactivity of this sensitive intermediate. A 2023 Organic Process Research & Development publication detailed an optimized manufacturing process that minimizes decomposition and enhances yield through precise temperature control and in situ generation techniques. These process improvements are particularly relevant for scale-up activities in pharmaceutical development.

Emerging safety data from industrial-scale handling suggests that while 1-(difluoromethyl)-1H-pyrazole-4-carbonyl chloride requires careful moisture control, it demonstrates favorable stability profiles compared to related acyl chlorides. Recent toxicological studies indicate that proper handling procedures effectively mitigate potential hazards, supporting its broader adoption in medicinal chemistry programs.

Future research directions highlighted in recent reviews point to the potential of this intermediate in targeted protein degradation strategies. The difluoromethyl group may serve as a bioisostere for various hydrogen bond donors/acceptors, while the reactive carbonyl chloride enables efficient conjugation to E3 ligase ligands. Several pharmaceutical companies have included derivatives of 2097964-94-6 in their PROTAC development pipelines.